Cas no 6002-40-0 (Di-tert-Butylmethylphosphine)

Di-tert-Butylmethylphosphine structure

Product Name:Di-tert-Butylmethylphosphine

CAS No:6002-40-0

Molecular Formula:C₉H₂₁P

Molecular Weight:160.23684

MDL:MFCD01634711

CID:502623

Di-tert-Butylmethylphosphine Properties

Names and Identifiers

- di-tert-Butyl(methyl)phosphine
- Di-t-butylmethylphosphine
- ditert-butyl(methyl)phosphane
- Phosphine,bis(1,1-dimethylethyl)methyl-
- Di-tert-butylMethylphosphine
- Bis(tert-butyl)methylphosphine
- Methylbis(tert-butyl)phosphine
- Methyldi-tert-butylphosphine
- +Expand
- MDL： MFCD01634711
- InChIKey： JURBTQKVGNFPRJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H21P/c1-8(2,3)10(7)9(4,5)6/h1-7H3
- SMILES： CC(C)(C)P(C)C(C)(C)C

Computed Properties

Exact Mass: 160.13800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Heavy Atom Count: 10
Complexity: 88.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 3.69510
PSA: 13.59000
Boiling Point: 176 ºC
Flash Point: 60 ºC
Color/Form: Not determined
Solubility: Not determined
Sensitiveness: air sensitive
Density: 0.824 g/mL at 25 °C(lit.)

Di-tert-Butylmethylphosphine Security Information

WGK Germany：3
Safety Instruction： S16-S26-S45-S36-S37-S39
Risk Phrases：R17; R34
Dangerous goods sign： F C
Hazardous Material transportation number：UN 2845 4.2/PG 1
Risk Phrases： R17;R34

Di-tert-Butylmethylphosphine Customs Data

HS CODE：2901100000
Customs Data：

China Customs Code:
2901100000

Overview:

2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

Summary:

2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Di-tert-Butylmethylphosphine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB130275-1 g	Di-t-butylmethylphosphine, 98%; .	6002-40-0	98%	1g	€80.20
Cooke Chemical	LN5310046-1g	Di-tert-butylmethylphosphine	6002-40-0	98%	1g	RMB 352.00	2023-09-07
TRC	B703678-10mg	Di-tert-Butylmethylphosphine	6002-40-0		10mg	$ 50.00	2022-06-06
AN HUI DUN MAO XIN CAI LIAO Technology Co., Ltd.	H89312-1g		6002-40-0	98%	1g	￥290.0	2023-09-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D115604-1g	Di-tert-Butylmethylphosphine	6002-40-0	98%	1g	¥302.90	2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-1020-5g	Di-tert-Butylmethylphosphine	6002-40-0	98+%	5g	4260CNY
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R023251-1g	Di-tert-Butylmethylphosphine	6002-40-0	98%	1g	￥363	2024-05-22
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600483-5g	Di-tert-Butylmethylphosphine	6002-40-0	98%	5g	¥970.0	2024-07-19

Di-tert-Butylmethylphosphine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:6002-40-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Di-tert-Butylmethylphosphine Related Literature

1. Some complexes of rhodium(I), rhodium(II), and rhodium(III) containing tertiary t-butylphosphines as ligands

C. Masters,B. L. Shaw J. Chem. Soc. A 1971 3679
2. Some complexes of rhodium(I), rhodium(II), and rhodium(III) containing tertiary t-butylphosphines as ligands

C. Masters,B. L. Shaw J. Chem. Soc. A 1971 3679
3. Reactions of five-co-ordinate iridium(III) hydrides of type [IrHCl2(PBut 2R)2](R = Me, Et, or Prn) with π- or σ-bonding ligands and with dihydrogen

B. L. Shaw,R. E. Stainbank 2R)2](R = Me Et or Prn) with π- or σ-bonding ligands and with dihydrogen. B. L. Shaw R. E. Stainbank J. Chem. Soc. Dalton Trans. 1972 2108
4. Palladium-catalyzed direct arylation of simple arenes in synthesis of biaryl molecules

Louis-Charles Campeau,Keith Fagnou Chem. Commun. 2006 1253
5. Iridium complexes of tertiary t-butyl- and di-t-butylphosphines including some five-co-ordinate iridium(III) complexes with hydride resonances at τca. 60

C. Masters,B. L. Shaw,R. E. Stainbank J. Chem. Soc. Dalton Trans. 1972 664
6. Spectroscopic characterization of (diiodomethyl)zinc iodide: application to the stereoselective synthesis and functionalization of iodocyclopropanes

Emmanuelle M. D. Allouche,Sylvain Taillemaud,André B. Charette Chem. Commun. 2017 53 9606
7. Preparative and proton and phosphorus-31 nuclear magnetic resonance studies on palladium(II) complexes with t-butylphosphines

B. E. Mann,B. L. Shaw,R. M. Slade J. Chem. Soc. A 1971 2976

6002-40-0 (Di-tert-Butylmethylphosphine) Related Products

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(CAS:6002-40-0)Di-tert-Butylmethylphosphine

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